Cas no 148225-27-8 (2-Pyrrolidinethione, 3-[(methylthio)methylene]-, (Z)-)

2-Pyrrolidinethione, 3-[(methylthio)methylene]-, (Z)- structure
148225-27-8 structure
Product Name:2-Pyrrolidinethione, 3-[(methylthio)methylene]-, (Z)-
CAS No:148225-27-8
MF:C6H9NS2
MW:159.27235865593
CID:3777192
PubChem ID:9989511
Update Time:2025-04-22

2-Pyrrolidinethione, 3-[(methylthio)methylene]-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinethione, 3-[(methylthio)methylene]-, (Z)-
    • AKOS040735773
    • 3-(methylthio)methylene-2-pyrrolidinethione
    • 2-Pyrrolidinethione, 3-[(methylthio)methylene]-, (E)-
    • 148225-27-8
    • (E)-3-((Methylthio)methylene)pyrrolidine-2-thione
    • (3E)-3-(methylsulfanylmethylidene)pyrrolidine-2-thione
    • DTXSID301215550
    • 3-(e)-(methylthio)methylene-2-pyrrolidinethione
    • (Z)-Raphanusanin
    • (E)-3-(Methylthiomethylene)pyrrolidine-2-thione
    • Inchi: InChI=1S/C6H9NS2/c1-9-4-5-2-3-7-6(5)8/h4H,2-3H2,1H3,(H,7,8)/b5-4-
    • InChI Key: BVYUPEKENRMVJK-PLNGDYQASA-N
    • SMILES: CS\C=C1\CCNC1=S

Computed Properties

  • Exact Mass: 159.01764164Da
  • Monoisotopic Mass: 159.01764164Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 69.4Ų

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